molecular formula C22H31NO3 B1219384 4,17-Dimethyltrilostane CAS No. 71507-79-4

4,17-Dimethyltrilostane

Cat. No.: B1219384
CAS No.: 71507-79-4
M. Wt: 357.5 g/mol
InChI Key: VOPNDTFUMCWVME-WSEXDDBFSA-N
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Description

4,17-Dimethyltrilostane, also known as this compound, is a useful research compound. Its molecular formula is C22H31NO3 and its molecular weight is 357.5 g/mol. The purity is usually 95%.
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Properties

CAS No.

71507-79-4

Molecular Formula

C22H31NO3

Molecular Weight

357.5 g/mol

IUPAC Name

(1S,2R,4S,6S,11S,12S,15S,16S)-15-hydroxy-2,6,15,16-tetramethyl-5-oxo-7-oxapentacyclo[9.7.0.02,8.06,8.012,16]octadecane-4-carbonitrile

InChI

InChI=1S/C22H31NO3/c1-18-8-6-16-14(15(18)7-9-20(18,3)25)5-10-22-19(16,2)11-13(12-23)17(24)21(22,4)26-22/h13-16,25H,5-11H2,1-4H3/t13-,14-,15-,16-,18-,19+,20-,21+,22?/m0/s1

InChI Key

VOPNDTFUMCWVME-WSEXDDBFSA-N

Isomeric SMILES

C[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@]2(C)O)CCC45[C@@]3(C[C@H](C(=O)[C@]4(O5)C)C#N)C

SMILES

CC12CCC3C(C1CCC2(C)O)CCC45C3(CC(C(=O)C4(O5)C)C#N)C

Canonical SMILES

CC12CCC3C(C1CCC2(C)O)CCC45C3(CC(C(=O)C4(O5)C)C#N)C

Synonyms

(2alpha,4alpha,5alpha,17beta)-4,5-epoxy-17-hydroxy-4,17-dimethyl-3-oxoandrostane-2-carbonitrile
4,17-dimethyltrilostane
4,5-epoxy-17-hydroxy-4,17-dimethyl-3-oxoandrostane-2-carbonitrile

Origin of Product

United States

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